Cas no 2228493-77-2 (2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid)
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid
- 2228493-77-2
- EN300-1923880
-
- Inchi: 1S/C10H11BrO3/c1-5-3-7(9(12)10(13)14)4-6(2)8(5)11/h3-4,9,12H,1-2H3,(H,13,14)
- InChI Key: PACFCOBFNRBEHH-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=C(C=C1C)C(C(=O)O)O
Computed Properties
- Exact Mass: 257.98916g/mol
- Monoisotopic Mass: 257.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5Ų
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923880-0.05g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1923880-0.1g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1923880-0.25g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1923880-0.5g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1923880-1.0g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1923880-2.5g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1923880-5.0g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1923880-10.0g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1923880-1g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1923880-5g |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid |
2228493-77-2 | 5g |
$2028.0 | 2023-09-17 |
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid
Introduction to 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid (CAS No. 2228493-77-2)
2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228493-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique aromatic structure with bromine and methyl substituents, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.
The molecular structure of 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid consists of a phenyl ring substituted with bromine at the para position and two methyl groups at the ortho positions, coupled with a hydroxyacetic acid moiety. This arrangement imparts distinct electronic and steric properties, making it an intriguing scaffold for designing novel bioactive molecules. The presence of the hydroxyacetic acid group suggests potential functionalities in hydrogen bonding interactions, which could be exploited in the development of enzyme inhibitors or receptor ligands.
In recent years, there has been growing interest in exploring the pharmacological potential of aryl-hydroxyacetic acid derivatives. Studies have demonstrated that such compounds can interact with biological targets in diverse ways, often leading to inhibitory effects on key enzymes or receptors involved in metabolic pathways. For instance, related structures have been investigated for their roles in modulating inflammatory responses and oxidative stress, areas where 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid may also exhibit relevant activity.
The 4-bromo-3,5-dimethylphenyl moiety is particularly noteworthy due to its ability to influence the electronic properties of the molecule. The bromine atom introduces a strong electron-withdrawing effect through resonance, while the methyl groups provide steric hindrance and further modify the electronic distribution. This balance allows for fine-tuning of binding affinities and selectivity when designing small-molecule inhibitors or probes. The hydroxyacetic acid group, on the other hand, serves as a hydrogen bond acceptor and donor, enhancing solubility and interaction with polar biological targets.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been employed to evaluate how 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid might interact with proteins such as kinases or transcription factors. Preliminary simulations suggest that the compound could bind effectively to specific pockets within these targets, potentially leading to therapeutic effects. These findings align with broader trends in drug discovery where structure-based design plays a crucial role.
Furthermore, the synthesis of 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid has been optimized to ensure high yield and purity. Modern synthetic methodologies allow for efficient construction of the target molecule while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the aromatic core, while protecting group strategies ensure the integrity of functional groups during multi-step syntheses.
The versatility of 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid extends beyond its potential as an active pharmaceutical ingredient (API). It serves as an excellent intermediate for further derivatization, allowing researchers to explore modified analogs with enhanced properties. For example, introducing additional functional groups or altering substitution patterns could lead to compounds with improved pharmacokinetics or reduced toxicity. Such modifications are critical steps in transitioning from lead compounds to viable drug candidates.
In academic research circles, 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid has been utilized in studies aimed at understanding fundamental biological processes. Its ability to modulate enzyme activity has made it a useful tool for investigating metabolic pathways and signal transduction mechanisms. By studying how this compound affects cellular processes at a molecular level, scientists can gain insights into disease mechanisms and identify new therapeutic strategies.
The chemical stability of 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid is another important consideration for its practical applications. The compound exhibits reasonable stability under standard storage conditions but may require protective measures against moisture or light when used in sensitive experimental settings. Proper handling ensures that its integrity is maintained throughout various stages of research or development.
As interest in targeted therapies continues to grow, compounds like 2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid are being evaluated for their potential in precision medicine approaches. By understanding how individual molecular structures interact with specific biological pathways, clinicians can tailor treatments to patients' unique genetic profiles or disease characteristics. This personalized medicine paradigm holds great promise for improving patient outcomes across various therapeutic areas.
In conclusion, 2-(4-bromo-3,5-dimethylphenyl)-hydroxy aceticacid (CAS No 222849377) represents a fascinating molecule with significant potential pharmaceutical applications . Its unique structural features , combined with promising preliminary findings , make it an exciting subject for further exploration . As research progresses , this compound is likely to contribute valuable insights into drug discovery biology , paving way innovative treatments future .
2228493-77-2 (2-(4-bromo-3,5-dimethylphenyl)-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)